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Compound of Interest

Compound Name: 1-Bromo(~2~H_17_)octane

Cat. No.: B156864

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 1-
Bromo(2_H_17)octane (also known as deuterated n-octyl bromide). Adherence to these
procedures is critical for ensuring laboratory safety, environmental protection, and regulatory
compliance. The disposal protocols for the deuterated form are identical to those for the
standard 1-Bromooctane (CAS No. 111-83-1) due to their shared chemical hazards.

l. Immediate Safety and Hazard Profile

1-Bromooctane is a combustible liquid that is very toxic to aquatic life with long-lasting
effects[1][2][3][4][5][6][7]. It is also known to cause skin and eye irritation[3][4]. Therefore, it is
imperative to avoid its release into the environment and to handle it with appropriate personal
protective equipment (PPE)[1][2][3][5][6][7]-

Key Physicochemical and Hazard Data
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Property

Value

Source

Chemical Formula

CsD17Br

[8]

CAS Number 126840-36-6 (Deuterated) [8]

CAS Number 111-83-1 (Non-deuterated) [1112]131[4]
Clear, colorless to pale yellow

Appearance o [4]
liquid

Boiling Point 201 -202 °C [2]

Flash Point 80 °C [2]

Density 1.11 g/cm3 (at 20 °C) [2]

Aquatic Hazard

Very toxic to aquatic life with

long lasting effects

[LIE2]EB14105]6]L7]

Health Hazards

Causes skin and eye irritation

[3]4]

Physical Hazard

Combustible liquid

[3]

Il. Detailed Disposal Protocol

The primary principle for disposing of 1-Bromo(2_H_17)octane is to treat it as a halogenated

organic waste[9][10][11][12]. It must be segregated from non-halogenated waste streams to

ensure proper treatment and to prevent costly disposal complications[11].

Step-by-Step Disposal Procedure:

e Segregation:

o Designate a specific waste container for halogenated organic liquids. This container

should be clearly labeled, for instance, as "Halogenated Organic Waste"[9][10][11].

o Do not mix 1-Bromo(2_H_17)octane with non-halogenated organic solvents, aqueous

waste, or strong oxidizing agents[9][10][13].

o Containerization:
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o Use a suitable, chemically resistant, and sealable container for collection (e.qg., a high-
density polyethylene carboy)[1][7][10][13][14].

o Ensure the container is properly closed when not in use to prevent the release of
vapors[11][15].

o Affix a completed hazardous waste tag to the container as soon as the first drop of waste
is added[11]. The tag must include the chemical name and concentration.

e Storage:

o Store the waste container in a designated satellite accumulation area, such as a ventilated
cabinet for flammable and hazardous materials[11][15].

o Keep the container away from sources of ignition, heat, and direct sunlight[3][13][15].
» Final Disposal:

o Arrange for the disposal of the waste through a licensed hazardous waste disposal
company[1][7].

o The recommended method of disposal is incineration in a chemical incinerator equipped
with an afterburner and scrubber to handle the resulting hydrogen bromide gas[1][7].

o Never dispose of 1-Bromo(2_H_17)octane down the drain or with general laboratory
trash[1][7][13].

lll. Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to mitigate risks.
» Evacuation and Ventilation:
o Alert personnel in the immediate area and evacuate if necessary.
o Ensure the area is well-ventilated, and remove all sources of ignition[1][13][15][16].

e Containment:
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o Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab
coat. For large spills, respiratory protection may be necessary[3][13].

o Contain the spill using an inert absorbent material such as sand, earth, or vermiculite[3]
[13][14]. Do not use combustible materials like paper towels to absorb the bulk of the spill.

e Cleanup and Disposal:

o Carefully collect the absorbed material using spark-proof tools and place it into a
designated, sealable container for hazardous waste[14][16].

o Label the container clearly as "Spill Debris containing 1-Bromo(2_H_17)octane."

o Clean the spill area with soap and water, collecting the cleaning materials for disposal as
hazardous waste[13].

o Dispose of the spill debris and contaminated cleaning materials following the same
procedure as for liquid waste.

IV. Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper handling and disposal of 1-
Bromo(2_H_17)octane.
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On-Site Waste Handling Spill Emergency
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Use dedicated, labeled container Contain with Inert Absorbent
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Ventilated, cool, and secure area
away from ignition sources

Collect Debris into
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4. Container Full? Dispose as Halogenated Waste
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5. Arrange for Pickup
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waste disposal company

Off-SitevDisposal

6. Professional Transport
Waste is transported by
a licensed carrier

'

7. Final Disposal
Incineration at an approved
waste treatment facility

Click to download full resolution via product page

Caption: Workflow for the disposal of 1-Bromo(2_H_17)octane.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b156864?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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